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Compound of Interest

Compound Name: Nitrazolam

Cat. No.: B1591951 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Nitrazolam (1-methyl-8-nitro-6-phenyl-4H-[1][2][3]triazolo[4,3-a][1][3]benzodiazepine) is a

designer benzodiazepine that has emerged on the new psychoactive substances (NPS)

market. Accurate analytical identification and quantification of Nitrazolam in forensic and

research settings necessitate the availability of a well-characterized reference standard. This

document provides detailed protocols for the preparation, purification, and analytical

characterization of a Nitrazolam reference standard. The methodologies described are

intended for use by qualified laboratory personnel.

Physicochemical Properties of Nitrazolam
A summary of the key physicochemical properties of Nitrazolam is presented in the table

below. This information is critical for its proper handling, storage, and analytical

characterization.
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Property Value

Chemical Formula C₁₇H₁₃N₅O₂

Molecular Weight 319.3 g/mol

CAS Number 28910-99-8

Appearance Crystalline solid

Solubility

DMF: 30 mg/mL, DMSO: 20 mg/mL, Ethanol: 10

mg/mL, Methanol: 1 mg/mL, DMF:PBS (pH 7.2)

(1:1): 0.5 mg/mL[3]

UV λmax 259 nm[3]

Storage Temperature -20°C[3]

Stability ≥ 5 years at -20°C[3]

Synthesis of Nitrazolam Reference Standard
The following protocol describes a preparative scale synthesis of Nitrazolam from 2-amino-5-

nitrobenzophenone.[1] For rapid qualitative identification purposes, a microscale synthesis

approach has also been developed.[1][4][5]

Synthesis Workflow

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC10358349/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10358349/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10358349/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10358349/
https://www.benchchem.com/product/b1591951?utm_src=pdf-body
https://www.benchchem.com/product/b1591951?utm_src=pdf-body
https://researchonline.ljmu.ac.uk/id/eprint/8261/13/An%20approach%20to%20shortening%20the%20timeframe%20between%20the%20emergence%20of%20new%20compounds%20on%20the%20drugs%20market%20and%20the%20availability%20of%20reference%20standards.pdf
https://researchonline.ljmu.ac.uk/id/eprint/8261/13/An%20approach%20to%20shortening%20the%20timeframe%20between%20the%20emergence%20of%20new%20compounds%20on%20the%20drugs%20market%20and%20the%20availability%20of%20reference%20standards.pdf
https://pure.atu.ie/en/publications/an-approach-to-shortening-the-timeframe-between-the-emergence-of--3/
https://pubmed.ncbi.nlm.nih.gov/29542872/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-Amino-5-nitrobenzophenone Reaction with
2-chloro-1,1,1-triethoxyethane

Toluene, Acetic Acid
Reflux 5h

Intermediate:
2-Ethoxy-7-nitro-5-phenyl-
3H-benzo[e][1,4]diazepine

Reaction with
Acetylhydrazine

Methanol
Stir overnight Crude Nitrazolam Purification

(Trituration) Nitrazolam Reference Standard

Synthesis & Purification

Analytical Characterization

Data Analysis

Purified Nitrazolam

GC-MS Analysis LC-MS/MS AnalysisNMR Spectroscopy

Identity Confirmation Purity Assessment

Qualified Nitrazolam
Reference Standard

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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